molecular formula C12H16BrNO2 B8434402 2-(4-Bromo-3-methyl-phenylamino)-propionic acid ethyl ester

2-(4-Bromo-3-methyl-phenylamino)-propionic acid ethyl ester

Cat. No.: B8434402
M. Wt: 286.16 g/mol
InChI Key: DZUVUIOJMIPKSY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(4-Bromo-3-methyl-phenylamino)-propionic acid ethyl ester is a useful research compound. Its molecular formula is C12H16BrNO2 and its molecular weight is 286.16 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H16BrNO2

Molecular Weight

286.16 g/mol

IUPAC Name

ethyl 2-(4-bromo-3-methylanilino)propanoate

InChI

InChI=1S/C12H16BrNO2/c1-4-16-12(15)9(3)14-10-5-6-11(13)8(2)7-10/h5-7,9,14H,4H2,1-3H3

InChI Key

DZUVUIOJMIPKSY-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C(C)NC1=CC(=C(C=C1)Br)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-Bromo-propionic acid ethyl ester (973 mg, 5.22 mmol) was added to 4-bromo-3-methyl-phenylamine (1.00 g, 5.37 mmol) and dimethylphenylamine (682 μL, 5.37 mmol) at room temperature, and the mixture was stirred at 60° C. for 15 hours. The reaction solution was then cooled and concentrated under reduced pressure. The resulting residue was purified by silica gel column chromatography (hexane-ethyl acetate) to give 2-(4-bromo-3-methyl-phenylamino)-propionic acid ethyl ester as a yellow form (1.38 g, 90%).
Quantity
973 mg
Type
reactant
Reaction Step One
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
682 μL
Type
reactant
Reaction Step One

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